Cas no 6858-59-9 (2,5-Piperazinedione,3,6-bis(1H-imidazol-5-ylmethyl)-)
6858-59-9 structure
Product Name:2,5-Piperazinedione,3,6-bis(1H-imidazol-5-ylmethyl)-
CAS No:6858-59-9
MF:C12H14N6O2
MW:274.278561115265
CID:510163
PubChem ID:188998
Update Time:2025-04-19
2,5-Piperazinedione,3,6-bis(1H-imidazol-5-ylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Piperazinedione,3,6-bis(1H-imidazol-5-ylmethyl)-
- cyclo(histidyl-histidyl)
- 2,5-piperazinedione, 3,6-bis(1H-imidazol-4-ylmethyl)-
- 3,6-Bis(1H-imidazol-4-ylmethyl)piperazine-2,5-dione
- 6858-59-9
- Cyclo(histidylhistidyl)
- SCHEMBL14906470
- DTXSID90903298
- Cyclo(his-his)
- NoName_3942
-
- Inchi: 1S/C12H14N6O2/c19-11-9(1-7-3-13-5-15-7)17-12(20)10(18-11)2-8-4-14-6-16-8/h3-6,9-10H,1-2H2,(H,13,15)(H,14,16)(H,17,20)(H,18,19)
- InChI Key: DTWZALREPCVBIQ-UHFFFAOYSA-N
- SMILES: O=C1C(CC2=CN=CN2)NC(C(CC2=CN=CN2)N1)=O
Computed Properties
- Exact Mass: 274.11802
- Monoisotopic Mass: 274.117824
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116
- XLogP3: -1
Experimental Properties
- Density: 1.434
- Boiling Point: 915.3°C at 760 mmHg
- Flash Point: 507.4°C
- Refractive Index: 1.638
- PSA: 115.56
2,5-Piperazinedione,3,6-bis(1H-imidazol-5-ylmethyl)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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